Cas no 1784428-96-1 ([1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine)

• Product Name: [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine
• CAS No: 1784428-96-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6206211
• PubChem ID: 84772955
• Update Time: 2025-08-01

[1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1786891
• [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine
• 1784428-96-1

• Inchi： 1S/C11H19N3/c1-2-14-10(5-8-13-14)11(9-12)6-3-4-7-11/h5,8H,2-4,6-7,9,12H2,1H3
• InChI Key： PEHWJSQOSWATTP-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC=N1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine

Introduction to [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine (CAS No. 1784428-96-1)

[1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine (CAS No. 1784428-96-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as (1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl)methanamine, is characterized by a cyclopentyl ring linked to a pyrazole moiety through a methylene bridge, which imparts distinct chemical and biological activities.

The molecular structure of [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine consists of a cyclopentane ring fused with a pyrazole ring, which is further substituted with an ethyl group. The methylene bridge connecting the cyclopentane and pyrazole rings plays a crucial role in the compound's overall stability and reactivity. This structural arrangement has been shown to influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability.

Recent studies have explored the potential of [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine in various therapeutic areas. One notable application is its use as a potential lead compound for the development of new drugs targeting central nervous system (CNS) disorders. Research has indicated that this compound exhibits significant binding affinity for specific receptors involved in neurotransmission, making it a promising candidate for the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential in CNS disorders, [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound possesses anti-proliferative properties against various cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine could be further developed as a novel anti-cancer agent.

The synthesis of [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the coupling of a cyclopentyl derivative with an appropriately substituted pyrazole precursor using transition metal-catalyzed cross-coupling reactions. These synthetic methods have been optimized to achieve high yields and purity, facilitating large-scale production for preclinical and clinical studies.

The pharmacological profile of [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine has been evaluated in various in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits potent activity against relevant targets, with low nanomolar IC50 values. In vivo studies have shown that it can effectively cross the blood-brain barrier and achieve therapeutic concentrations in target tissues, suggesting its potential for systemic administration.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies on [1-(1-ethyl-1H-pyrazol-5-yl)cyclopentyl]methanamine have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further comprehensive safety evaluations are necessary to ensure its suitability for clinical trials.

In conclusion, [1-(1-ethyl-1H-pyrazol-5-y l)cyclopent yl]meth anamine (CAS No. 1784428 -96 - 0) represents a promising lead compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in both CNS disorders and oncology. Ongoing research efforts aim to optimize its chemical structure and evaluate its efficacy in more advanced preclinical models, paving the way for potential clinical translation.